Cas no 1201-99-6 (2,4-Dichlorocinnamic acid)

• Product Name: 2,4-Dichlorocinnamic acid
• CAS No: 1201-99-6
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD00004373
• CID: 83498
• PubChem ID: 688026
• Update Time: 2025-09-18

2,4-Dichlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorocinnamic acid
• Trans-2,4-Dichlorocinnamic Acid
• (2E)-3-(2,4-Dichlorophenyl)acrylic acid
• (2E)-3-(2,4-Dichlorophenyl)prop-2-enoic acid
• (E)-3-(2,4-dichlorophenyl)acrylic acid
• 2-Propenoic acid, 3-(2,4-dichlorophenyl)-
• Cinnamic acid, 2,4-dichloro-
• 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, (2E)-
• 3-(2,4-Dichlorophenyl)-2-propenoic acid
• 2,4-Dichlorocinnamicacid
• 3-(2,4-dichlorophenyl)prop-2-enoic acid
• 2,4-Dichlorocinnamic acid, trans-
• 3-(2,4-Dichlorophenyl)-2-propenoic acid, (E)-
• WLN: QV1U1R BG DG
• 2 pound not4-Dichlorocinnamic acid
• (e)-2,4-dichlorocinnamic acid
• NSC2076
• Z57264044
• MFCD00004373
• NSC-52174
• NCGC00339167-01
• UNII-C09KK5D2T2
• SCHEMBL165227
• 2,4-dichloro-trans-cinnamic acid
• AKOS000263420
• HMS1732E09
• UNII-80I2S2M8GW
• (E)-3-(2,4-DICHLORO-PHENYL)-ACRYLIC ACID
• trans-3-(2,4-Dichlorophenyl)-2-propenoic acid
• (~{e})-3-(2,4-Dichlorophenyl)prop-2-Enoic Acid
• 80I2S2M8GW
• 5OO
• Cinnamic acid, 2,4-dichloro-, (E)-
• NSC 2076
• AI3-16649
• (E)-3-(2,4-dichlorophenyl)prop-2-enoic acid
• 2-Propenoic acid,4-dichlorophenyl)-, (E)-
• Q-102056
• 2,4-Dichlorocinnamic acid, (E)-
• 3-(2,4-dichlorophenyl)acrylic acid
• EN300-367268
• 20595-45-3
• HSDB 2811
• 2-Propenoic acid, 3-(2,4-dichlorophenyl)-, (E)-
• CS-W021513
• trans-2,4-Dichlorocinnamic acid, 98%
• D2588
• InChI=1/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2
• (2E)-3-(2,4-Dichlorophenyl)-2-propenoic acid
• trans-2,4-DichlorocinnamicAcid
• EINECS 214-860-1
• Cinnamic acid,4-dichloro-, (E)-
• NSC52174
• Q27275009
• AS-64871
• BCP21438
• 1201-99-6
• MS-9181
• (E)-3-(2,4-Dichlorophenyl)-2-propenoic acid
• NSC-2076
• D71123
• CK1147
• AKOS025310517
• AB01331292-02
• C09KK5D2T2
• NS00044749
• BBL036325
• AS-871/41837522
• STK397303
• ALBB-011731

• MDL： MFCD00004373
• Inchi： 1S/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： MEBWABJHRAYGFW-DUXPYHPUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(=O)O)Cl

Computed Properties

• Exact Mass: 215.97400
• Monoisotopic Mass: 215.974485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White solid
• Density: 1.3944 (estimate)
• Melting Point: 233-235 ºC
• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 171.2°C
• PSA: 37.30000
• LogP: 3.09120
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4-Dichlorocinnamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S28
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38
• Safety Term：S28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids